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An In-Depth Technical Guide to the Safety and Toxicity Profile of Carbomer 934 for Laboratory

Use

Introduction
Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers

of sucrose[1]. It is a synthetic, white, fluffy powder frequently used in pharmaceutical and

cosmetic formulations as a thickening, suspending, and stabilizing agent[1][2][3]. In a

laboratory setting, particularly in drug development and formulation science, a thorough

understanding of its safety and toxicity profile is paramount for ensuring occupational safety

and interpreting experimental outcomes. This guide provides a comprehensive overview of the

toxicological data for Carbomer 934, details relevant experimental protocols, and outlines safe

handling procedures for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Carbomer 934 is a hygroscopic and stable substance[4][5]. While stable at elevated

temperatures for short durations, it can undergo discoloration and loss of stability with

excessive heat[5]. It is important to note that aqueous dispersions of Carbomer 934 can

support microbial growth if not preserved[5].

CAS Number: 9003-01-4[6]

Appearance: White, fluffy powder[1][7]
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Solubility: Soluble in water[7]

Stability: The product is stable under normal conditions[8]. It is hygroscopic and may absorb

moisture from the air[4].

Toxicological Profile
Carbomer 934 is generally considered to have a low toxicity profile, particularly in topical

applications[3][9]. However, as with any chemical substance, understanding its potential

hazards is crucial for safe laboratory use.

Acute Toxicity
Acute oral toxicity studies in various animal models indicate a low order of toxicity. The median

lethal dose (LD50) values are summarized in the table below.

Table 1: Acute Oral Toxicity of Carbomer 934

Animal Model LD50 (mg/kg) Reference(s)

Rat 2500 - 4100 [4][10][11]

Mouse 4550 - 4600 [4][7][11]

Guinea Pig 2000 - 2500 [7][11]

Dog >8000 [11]

Skin and Eye Irritation
Studies on the irritant effects of Carbomer 934 on the skin and eyes have shown it to be a

minimal to moderate irritant.

Table 2: Skin and Eye Irritation Data
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Test Type Species Results Reference(s)

Skin Irritation Rabbit

Minimal skin irritation.

Not classified as a

primary skin irritant.

[2][6]

Eye Irritation Rabbit

Zero to moderate eye

irritation. Particles

may cause smarting.

[2][6]

Clinical studies in humans have demonstrated that carbomers have a low potential for skin

irritation and sensitization, even at high concentrations[2]. Carbomer 934 has also shown a

low potential for phototoxicity and photo-contact allergenicity[2].

Chronic Toxicity, Mutagenicity, and Carcinogenicity
Information on the long-term effects of Carbomer 934 is limited.

Chronic Toxicity: Sub-chronic feeding studies in rats and dogs with Carbomer 934 resulted

in lower than normal body weights, but no significant pathological changes were observed[2].

However, dogs chronically fed Carbomer 934P exhibited gastrointestinal irritation and

pigment deposition in the Kupffer cells of the liver[2].

Inhalation: While specific data for Carbomer 934 is sparse, long-term inhalation studies on a

related substance, sodium polyacrylate dust, in rats resulted in lung effects such as

inflammation and hyperplasia[6]. Therefore, inhalation of respirable dust should be

minimized.

Mutagenicity: No mutagenic effects have been reported in the available literature[4][8].

Carcinogenicity: Carbomer 934 is not listed as a carcinogen by the IARC, NTP, or California

Proposition 65[4]. The IARC's overall carcinogenic evaluation places it in Group 3, meaning

it is not classifiable as to its carcinogenicity to humans[12].

Experimental Protocols
The toxicological data presented are derived from standardized experimental protocols,

primarily using animal models.
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Acute Oral Toxicity Study (General Protocol)
This test is typically conducted following OECD Guideline 401 or similar methodologies.

Animal Model: Rats, mice, or guinea pigs are commonly used.

Procedure: A single, high dose of Carbomer 934 is administered orally to a group of

animals.

Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity

and mortality.

Endpoint: The LD50, the dose at which 50% of the test animals die, is calculated.

Skin Irritation Test (Draize Test)
This protocol is based on the method developed by Draize.

Animal Model: Albino rabbits are typically used.

Procedure: A small amount of Carbomer 934 is applied to a shaved patch of the rabbit's

skin. The area is then covered with a gauze patch.

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 24, 48, and 72 hours).

Scoring: The severity of the skin reaction is scored, and an overall irritation index is

determined.

Eye Irritation Test (Draize Test)
This protocol also follows the Draize method.

Animal Model: Albino rabbits are used.

Procedure: A small amount of Carbomer 934 is instilled into one eye of the rabbit. The other

eye serves as a control.
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Observation: The eye is examined for signs of corneal opacity, iris lesions, and conjunctival

redness and swelling at various time points.

Scoring: The ocular lesions are scored to determine the level of irritation.

Laboratory Safety and Handling
Adherence to proper safety protocols is essential when working with Carbomer 934 powder in

a laboratory setting.

Personal Protective Equipment (PPE) and Engineering
Controls

Ventilation: Use in a well-ventilated area or with local exhaust ventilation to keep airborne

dust levels to a minimum[7][13].

Eye Protection: Wear safety glasses with side shields or goggles[4][7].

Skin Protection: Use chemical-resistant gloves and a lab coat or long-sleeved clothing[4][7].

Respiratory Protection: If dust is generated and ventilation is inadequate, use an

approved/certified respirator[4][7].

Safe Handling and Storage
Dust Control: Avoid conditions that create dust. Use wet sweeping compound or water to

clean up spills and avoid raising dust[6].

Static Electricity: Ground containers and transfer equipment to prevent static electric sparks,

as the material can form an explosive dust-air mixture[6].

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers[5][7]. Keep

away from incompatible materials such as strong bases and oxidizing agents[4][6].

Hygiene: Practice good industrial hygiene. Avoid contact with skin, eyes, and clothing. Wash

hands thoroughly after handling. Do not eat, drink, or smoke in the work area[7][13].

First Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, keeping

eyelids open[4][8]. Seek medical attention if irritation persists.

Skin Contact: Wash the affected area immediately with plenty of soap and water[4][8].

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention[4][13].

Ingestion: Do not induce vomiting. Loosen tight clothing and seek immediate medical

attention[4][8].

Visualizations: Workflows and Hazard Relationships
The following diagrams illustrate key safety workflows and the logical relationships of potential

hazards associated with Carbomer 934.
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Preparation and Risk Assessment

Handling and Use

Cleanup and Disposal

Start: Handling Carbomer 934 Powder

Review Safety Data Sheet (SDS)

Select Appropriate PPE:
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Ensure Engineering Controls:
- Fume Hood / Local Exhaust

- Grounded Equipment

Weighing Powder
(Minimize Dust Generation)

Dispersion in Solvent

Spill Occurs?

Clean Spill Immediately
(Use wet method, avoid dry sweeping)

Yes

Decontaminate Work Area

No

Dispose of Waste
(Follow institutional guidelines)

End of Procedure

Click to download full resolution via product page

Caption: Experimental workflow for safely handling Carbomer 934 powder in a lab.
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Physical Hazards Health Hazards

Carbomer 934
(Polyacrylic Acid Powder)

Dust Explosion Risk
(If dispersed in air near ignition source)

is a fine powder

Slippery When Wet

forms gel with water

Inhalation
(Nuisance dust, potential for

respiratory tract irritation)

can become airborne

Eye Contact
(Slight to moderate irritation,

mechanical abrasion)

can cause

Skin Contact
(Slight irritation with
prolonged exposure)

can cause

Ingestion
(Low acute toxicity,

very hazardous in large amounts)

can be

Mitigation Strategies:
- Engineering Controls (Ventilation)

- Personal Protective Equipment (PPE)
- Proper Housekeeping

- Static Control (Grounding)

Click to download full resolution via product page

Caption: Logical relationships of potential hazards associated with Carbomer 934.

Conclusion
Carbomer 934 is a substance with a generally low order of toxicity, making it a safe material for

use in laboratory and pharmaceutical applications when handled correctly. The primary hazards

are associated with its physical form as a fine powder, leading to risks of eye and respiratory

tract irritation from airborne dust, and a potential for dust explosion under specific conditions.

Chronic effects appear minimal based on available data, and there is no evidence of

mutagenicity or carcinogenicity. By adhering to standard laboratory safety protocols, including

the use of appropriate personal protective equipment and engineering controls, researchers

can effectively mitigate the risks associated with handling Carbomer 934.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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